Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
Overview
Description
Synthesis Analysis
- Metathesis Reactions: The synthesis of various metal complexes of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, such as dicopper(II), monocopper(I), and others, has been achieved through metathesis reactions, demonstrating the compound's reactivity and potential in coordination chemistry (McCann et al., 1997).
Molecular Structure Analysis
- Crystal Structure: The crystal and molecular structure of a closely related compound, bicyclo[2,2,1]hept-5-ene-2,3-endo-dicarboxylic acid, has been studied using X-ray diffraction techniques, providing insights into bond distances, angles, and hydrogen bonding within the bicyclo[2.2.1]hept-5-ene ring system (Pfluger et al., 1973).
Chemical Reactions and Properties
- Reactivity with Hydrazine: The structure and reactivity of Bicyclo[2.2.1]hept-2-ene-endo-5,endo-6-dicarboxylic acid hydrazide have been investigated, revealing insights into its reactions with various chemicals and the structural confirmation of its hydrazide (Kas’yan et al., 2005).
Physical Properties Analysis
- Crystallographic Studies: Extensive crystallographic studies on various derivatives of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid provide a detailed understanding of the physical properties of the compound, including molecular orientation and hydrogen-bonding patterns (E. Plettner et al., 2005).
Chemical Properties Analysis
- Protective Properties: The synthesis and investigation of acetylenic esters of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid have revealed their protective properties against acid corrosion of steel, showcasing the chemical's potential in material sciences (Mamedov, 2004).
Scientific Research Applications
1. Corrosion Protection
- Application Summary: Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is used in the synthesis of acetylenic esters, which have been found to have corrosion-protective properties .
- Methods of Application: A procedure was developed for preparing acetylenic esters of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid. The structures of the compounds were confirmed by IR and 1H NMR spectroscopy. The Kovats indices of the compounds were determined, and their boiling points were estimated by gas-liquid chromatography .
- Results/Outcomes: The protective properties of the esters against acid corrosion of steel were studied .
2. Transition Metal-Catalyzed Dimerization of Alkene
- Application Summary: Bicyclo[2.2.1]hept-2-ene is a cyclic olefin used in the transition metal-catalyzed dimerization of alkene .
- Methods of Application: The vinylic polymerization of Bicyclo[2.2.1]hept-2-ene (norbornene) with Co (II) compounds and the metallocene [η5 - (C5Me5)Co-η2 -Cl]2, in chlorobenzene activated with methylaluminoxane (MAO) has been reported .
- Results/Outcomes: The specific results or outcomes of this application are not provided in the source .
3. Synthesis of Acetylenic Esters
- Application Summary: Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is used in the synthesis of acetylenic esters .
- Methods of Application: A procedure was developed for preparing acetylenic esters of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid. The structures of the compounds were confirmed by IR and 1H NMR spectroscopy. The Kovats indices of the compounds were determined, and their boiling points were estimated by gas-liquid chromatography .
- Results/Outcomes: The protective properties of the esters against acid corrosion of steel were studied .
4. Synthesis of Norbornene-Derived Homopolymers
- Application Summary: Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is used in the transition metal-catalyzed synthesis of norbornene-derived homopolymers having pendent t-Boc-protected quinizarin moieties for patterned fluorescence images .
- Methods of Application: The vinylic polymerization of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid with transition metal catalysts has been reported .
- Results/Outcomes: The specific results or outcomes of this application are not provided in the source .
5. Synthesis of Acetylenic Esters
- Application Summary: Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is used in the synthesis of acetylenic esters .
- Methods of Application: A procedure was developed for preparing acetylenic esters of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid. The structures of the compounds were confirmed by IR and 1H NMR spectroscopy. The Kovats indices of the compounds were determined, and their boiling points were estimated by gas-liquid chromatography .
- Results/Outcomes: The protective properties of the esters against acid corrosion of steel were studied .
6. Synthesis of Norbornene-Derived Homopolymers
- Application Summary: Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is used in the transition metal-catalyzed synthesis of norbornene-derived homopolymers having pendent t-Boc-protected quinizarin moieties for patterned fluorescence images .
- Methods of Application: The vinylic polymerization of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid with transition metal catalysts has been reported .
- Results/Outcomes: The specific results or outcomes of this application are not provided in the source .
properties
IUPAC Name |
bicyclo[2.2.1]hept-5-ene-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O2/c9-8(10)7-4-5-1-2-6(7)3-5/h1-2,5-7H,3-4H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYGUSUBEMUKACF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC(C1C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
28551-71-5 | |
Record name | Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=28551-71-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID80883313 | |
Record name | Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80883313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid | |
CAS RN |
120-74-1, 934-30-5 | |
Record name | 5-Norbornene-2-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=120-74-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Bicyclo(2.2.1)hept-5-ene-2-carboxylic acid | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000120741 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Norbornene-2-carboxylic acid, exo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000934305 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | exo-5-Norbornene-2-carboxylic acid | |
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Record name | 5-Norbornene-2-carboxylic acid | |
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Record name | Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid | |
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Record name | Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid | |
Source | EPA DSSTox | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.021 | |
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Record name | 5-Norbornene-2-carboxylic acid, exo- | |
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Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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